Cas no 4893-92-9 (4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine)
4893-92-9 structure
Product Name:4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
CAS No:4893-92-9
MF:C8H7N3O2
MW:177.160081148148
CID:2619861
PubChem ID:53412729
Update Time:2025-04-21
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
- 3-Nitro-4-Methyl-7-azaindole
- 4893-92-9
- DTXSID70696611
- SB14365
-
- Inchi: 1S/C8H7N3O2/c1-5-2-3-9-8-7(5)6(4-10-8)11(12)13/h2-4H,1H3,(H,9,10)
- InChI Key: MOEXQWRDNQTBHO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CNC2C1=C(C)C=CN=2)=O
Computed Properties
- Exact Mass: 177.053826475Da
- Monoisotopic Mass: 177.053826475Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 74.5Ų
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1547264-1g |
4-Methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 98% | 1g |
¥9394.00 | 2024-05-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1432-100.0mg |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 95% | 100.0mg |
¥1523.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1432-250.0mg |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 95% | 250.0mg |
¥2433.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1432-500.0mg |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 95% | 500.0mg |
¥4049.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1432-1.0g |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 95% | 1.0g |
¥6073.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1432-5.0g |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 95% | 5.0g |
¥18222.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1432-100mg |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 95% | 100mg |
¥1523.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1432-250mg |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 95% | 250mg |
¥2433.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1432-500mg |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 95% | 500mg |
¥4049.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1432-1g |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine |
4893-92-9 | 95% | 1g |
¥6073.0 | 2024-04-19 |
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:4893-92-9)4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
Order Number:A1087300
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:29
Price ($):779.0
Email:sales@amadischem.com
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4893-92-9)4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
Purity:99%
Quantity:1g
Price ($):779.0